
Methyl 3-cyanopropanoate safety data sheet and
hazards

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 3-cyanopropanoate

Cat. No.: B043914 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyl 3-cyanopropanoate

This guide provides a comprehensive overview of the hazards, safety protocols, and

emergency procedures associated with Methyl 3-cyanopropanoate (CAS No. 4107-62-4). It is

intended for researchers, chemists, and drug development professionals who handle this

reagent in a laboratory setting. The information herein is synthesized from authoritative safety

data sheets and chemical databases to ensure technical accuracy and promote a culture of

safety.

Chemical Identity and Physicochemical Properties
Methyl 3-cyanopropanoate, also known as Methyl β-cyanopropionate, is a bifunctional

organic molecule containing both a nitrile and an ester functional group.[1][2] This structure

makes it a valuable building block in organic synthesis. Understanding its physical properties is

the first step in a robust risk assessment.

Structure:

Molecular Formula: C₅H₇NO₂[1][3]

SMILES: COC(=O)CCC#N[1][4]

InChIKey: BPSKURPOKFSLHJ-UHFFFAOYSA-N[1][4]
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A summary of its key physicochemical properties is presented below. This data is critical for

determining appropriate storage conditions, predicting its behavior in case of a spill, and

selecting appropriate fire-fighting measures.

Property Value Source

CAS Number 4107-62-4 [1][3][5]

Molecular Weight 113.11 g/mol [1][3]

Appearance
Colorless to almost colorless

clear liquid
[6]

Boiling Point 216 °C [6]

Density 1.08 g/cm³ [6]

Refractive Index 1.422 [6]

Hazard Identification and GHS Classification
Methyl 3-cyanopropanoate is classified as a hazardous substance under the Globally

Harmonized System (GHS). The primary danger stems from its acute toxicity if ingested.[1] The

presence of the nitrile group suggests a potential for metabolic release of cyanide ions, a

common mechanism of toxicity for organic nitriles, which necessitates stringent handling

protocols.

The GHS classification, aggregated from multiple suppliers, is summarized in the table below.

[1][6]
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
Skull and Crossbones

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Exclamation Mark

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
Exclamation Mark

Flammable Liquids Category 4
H227: Combustible

liquid
(None)

Signal Word: Danger[1][6]

Some sources also indicate potential hazards for acute dermal toxicity (H311), respiratory

irritation (H335), and germ cell mutagenicity (H340).[1] Given this variability, a conservative

approach that accounts for these more severe potential hazards is recommended when

conducting a risk assessment.

Risk Assessment and Hierarchy of Controls
Before any procedure involving Methyl 3-cyanopropanoate, a thorough risk assessment is

mandatory. The goal is to minimize exposure through all potential routes: ingestion, inhalation,

and dermal contact. The hierarchy of controls provides a systematic framework for this

assessment.
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Hierarchy of Controls for Methyl 3-cyanopropanoate

Elimination
(Is the reagent essential?)

Substitution
(Use a less toxic alternative?)

Most Effective

Engineering Controls
(Chemical fume hood, closed system)

Administrative Controls
(SOPs, training, designated areas)

Personal Protective Equipment (PPE)
(Gloves, goggles, lab coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for risk mitigation.

Elimination/Substitution: The most effective control. Can the experiment be redesigned to

avoid using this reagent, or can a less hazardous alternative be used?
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Engineering Controls: The primary means of protection. All work with Methyl 3-
cyanopropanoate must be performed in a certified chemical fume hood to prevent

inhalation of vapors.[7]

Administrative Controls: Establish Standard Operating Procedures (SOPs) for all tasks

involving this chemical. Clearly label designated work areas. Ensure all personnel are trained

on the specific hazards and emergency procedures. Do not eat, drink, or smoke in the work

area.[7][8]

Personal Protective Equipment (PPE): PPE is the last line of defense and must not be used

as a substitute for proper engineering controls.

Safe Handling and Personal Protective Equipment
(PPE)
Handling this compound requires meticulous attention to detail to prevent exposure.

Required Personal Protective Equipment (PPE)
PPE Type Specification Rationale

Hand Protection

Nitrile or neoprene gloves.

Inspect for integrity before

each use.

Prevents skin contact. Use

proper glove removal

technique to avoid

contaminating skin.

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye

irritation.[7]

Skin/Body Protection
A flame-resistant lab coat, long

pants, and closed-toe shoes.

Provides a barrier against

accidental spills and splashes.

Respiratory Protection
Not typically required if used

within a functioning fume hood.

If engineering controls fail or

for spill cleanup, a NIOSH-

approved respirator with an

organic vapor cartridge may be

necessary.[7]
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General Handling Protocol
Preparation: Before starting, ensure a chemical fume hood is operational. Clear the work

area of all unnecessary items. Locate the nearest safety shower, eyewash station, and spill

kit.

Aliquoting: Use grounded equipment to prevent static discharge, as the material is a

combustible liquid. Dispense the liquid slowly and carefully to avoid generating aerosols or

splashes.

Post-Handling: Tightly close the container immediately after use.[7] Decontaminate all

surfaces, glassware, and equipment.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.

Storage and Incompatibility
Proper storage is crucial for maintaining chemical stability and preventing hazardous reactions.

Storage Conditions: Store in a cool, dry, well-ventilated area, away from sources of heat or

ignition.[7] Keep containers tightly sealed and store in a secondary containment tray.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[7]

Oxidizers can react violently with the organic components, while strong bases can catalyze

hydrolysis or other reactions, leading to pressure buildup or decomposition.

Emergency Procedures
Rapid and correct response to an exposure or spill is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol

Ingestion

Medical Emergency. Call a poison control center

or doctor immediately.[8] Rinse the mouth with

water. Do NOT induce vomiting.[9] Never give

anything by mouth to an unconscious person.[9]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[7][10]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

soap and water for at least 15 minutes.[7][10]

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7][10] Remove contact

lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.

Spill Response Protocol
The response to a spill depends on its size and location. The following workflow outlines a

general procedure for a small-scale laboratory spill.
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Spill Occurs

Alert personnel
Evacuate area if necessary

Don appropriate PPE
(Gloves, goggles, respirator if needed)

Contain the spill
(Use absorbent dikes)

Absorb the material
(Vermiculite, sand, or commercial sorbent)

Collect absorbed material
(Use non-sparking tools)

Package waste in a labeled,
sealed container

Decontaminate the area
with soap and water

Dispose of waste via
approved hazardous waste stream

Incident Reported
and Documented

Click to download full resolution via product page

Caption: Emergency workflow for a small laboratory spill.
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Key Spill Response Steps:

Evacuate & Alert: Immediately alert others in the vicinity. For large spills, evacuate the lab

and call emergency services.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain & Absorb: Use an inert, non-combustible absorbent material like vermiculite or sand

to cover the spill.[9]

Collect: Using non-sparking tools, carefully scoop the absorbed material into a designated,

sealable container for hazardous waste.

Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste and contaminated materials through your institution's

hazardous waste program.[7][8]

Fire-Fighting Measures
Methyl 3-cyanopropanoate is a combustible liquid.[1]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[9]

Unsuitable Extinguishing Media: Do not use a solid stream of water (water jet), as it may

scatter and spread the fire.

Hazardous Combustion Products: Fire may produce toxic and irritating fumes, including

carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and potentially highly

toxic hydrogen cyanide (HCN).[7]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous vapors and combustion products.

[7]

Disposal Considerations
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Chemical waste must be handled and disposed of in accordance with all local, state, and

federal regulations. Do not dispose of this chemical down the drain. Collect waste in a properly

labeled, sealed container and transfer it to your institution's environmental health and safety

office for disposal.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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